Cas no 1162680-84-3 (N-(6-Bromoimidazo[1,2-a]pyridin-2-yl)acetamide)

• Product Name: N-(6-Bromoimidazo[1,2-a]pyridin-2-yl)acetamide
• CAS No: 1162680-84-3
• MF: C₉H₈BrN₃O
• MW: 254.083320617676
• CID: 2127239
• PubChem ID: 46941642
• Update Time: 2025-11-02

N-(6-Bromoimidazo[1,2-a]pyridin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(6-bromoH-imidazo[1,2-a]pyridin-2-yl)acetamide
• N-(6-bromoimidazo[1,2-a]pyridin-2-yl)acetamide
• PKOXDOJCCYKJKN-UHFFFAOYSA-N
• AT38017
• SCHEMBL2947671
• 1162680-84-3
• AKOS015899191
• DA-15144
• N-(6-Bromoimidazo[1,2-a]pyridin-2-yl)acetamide

• Inchi： 1S/C9H8BrN3O/c1-6(14)11-8-5-13-4-7(10)2-3-9(13)12-8/h2-5H,1H3,(H,11,14)
• InChI Key： PKOXDOJCCYKJKN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NC(=CN2C=1)NC(C)=O

Computed Properties

• Exact Mass: 252.98507g/mol
• Monoisotopic Mass: 252.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.4
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on N-(6-Bromoimidazo[1,2-a]pyridin-2-yl)acetamide

N-(6-Bromoimidazo[1,2-a]pyridin-2-yl)acetamide (CAS 1162680-84-3): A Versatile Heterocyclic Building Block for Pharmaceutical Research

In the dynamic field of medicinal chemistry, N-(6-Bromoimidazo[1,2-a]pyridin-2-yl)acetamide (CAS 1162680-84-3) has emerged as a crucial heterocyclic compound with significant potential in drug discovery. This imidazo[1,2-a]pyridine derivative has attracted considerable attention from researchers due to its unique structural features and broad applicability in the development of novel therapeutic agents.

The molecular structure of N-(6-Bromoimidazo[1,2-a]pyridin-2-yl)acetamide combines the privileged imidazo[1,2-a]pyridine scaffold with a strategically positioned bromine atom at the 6-position and an acetamide group at the 2-position. This specific substitution pattern makes it particularly valuable for palladium-catalyzed cross-coupling reactions, which are fundamental in modern pharmaceutical synthesis. Recent studies highlight its growing importance in the development of kinase inhibitors and GPCR-targeting compounds, addressing current research trends in oncology and CNS disorders.

From a synthetic chemistry perspective, CAS 1162680-84-3 serves as an excellent pharmaceutical intermediate for structure-activity relationship (SAR) studies. Its bromine substituent offers a convenient handle for further functionalization through various metal-catalyzed reactions, while the acetamide moiety provides hydrogen-bonding capabilities crucial for target binding. These features align perfectly with the pharmaceutical industry's current focus on fragment-based drug design and molecular hybridization strategies.

The physicochemical properties of N-(6-Bromoimidazo[1,2-a]pyridin-2-yl)acetamide contribute significantly to its utility in drug discovery. With a molecular weight of 253.07 g/mol and balanced lipophilicity, this compound demonstrates favorable drug-like properties according to Lipinski's rule of five. Its imidazo[1,2-a]pyridine core is known to enhance metabolic stability while maintaining good solubility—a critical consideration in contemporary bioavailability optimization approaches.

Recent patent literature reveals growing applications of CAS 1162680-84-3 in developing JAK inhibitors and BTK inhibitors, addressing the urgent need for new immunomodulatory agents. The compound's versatility is further demonstrated by its incorporation into PROTAC molecules, a cutting-edge technology in targeted protein degradation. These applications respond directly to current market demands for precision medicine solutions and next-generation therapeutics.

Quality control aspects of N-(6-Bromoimidazo[1,2-a]pyridin-2-yl)acetamide production have gained importance with increasing regulatory requirements. Advanced analytical techniques including HPLC purity analysis, LC-MS characterization, and NMR spectroscopy ensure batch-to-batch consistency. The compound typically appears as an off-white to light yellow crystalline powder with high chemical stability under standard storage conditions, making it suitable for long-term research applications.

The market for imidazo[1,2-a]pyridine derivatives has shown steady growth, driven by their expanding therapeutic applications. As a specialized pharmaceutical intermediate, CAS 1162680-84-3 occupies a niche but important position in the fine chemicals sector. Current sourcing trends emphasize reliable supply chains and stringent quality standards, particularly for researchers engaged in hit-to-lead optimization programs and preclinical development.

Environmental and safety considerations for N-(6-Bromoimidazo[1,2-a]pyridin-2-yl)acetamide follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. These precautions align with the pharmaceutical industry's increasing emphasis on green chemistry principles and sustainable research practices.

Future research directions for this compound likely include exploration of its structure-property relationships and potential in combinatorial chemistry libraries. The growing interest in AI-driven drug discovery may further boost demand for well-characterized building blocks like CAS 1162680-84-3, as machine learning models require high-quality training data for predictive purposes. This positions the compound at the intersection of traditional medicinal chemistry and emerging computational approaches.

For researchers considering N-(6-Bromoimidazo[1,2-a]pyridin-2-yl)acetamide for their projects, several key questions frequently arise: What are the optimal storage conditions? Which coupling reactions work best with this scaffold? How does the bromine position affect reactivity? These practical considerations reflect the compound's transition from academic curiosity to valuable drug discovery tool, with answers increasingly available through published literature and experienced suppliers' technical support.